Cas no 1235872-83-9 (1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine)

1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine is a high-performance organic semiconductor material characterized by its fused heterocyclic structure, which combines carbazole and benzothienopyridine units. This compound exhibits excellent thermal stability, high charge carrier mobility, and strong photoluminescence properties, making it suitable for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and thin-film transistors (TFTs). The rigid molecular framework enhances its electrochemical stability, while the extended π-conjugation system contributes to efficient charge transport. Its tunable optoelectronic properties allow for precise optimization in device fabrication. The material is particularly valued in advanced optoelectronic research for its balanced hole and electron transport capabilities.

1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine structure

1235872-83-9 structure

Product Name:1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine

CAS No:1235872-83-9

MF:C₃₅H₂₁N₃S

MW:515.626346349716

MDL:MFCD29477433

CID:4689838

Update Time:2025-08-04

1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine
- MDL： MFCD29477433
- Inchi： 1S/C35H21N3S/c1-5-13-29-23(9-1)24-10-2-6-14-30(24)37(29)22-17-18-33-28(21-22)27-19-20-36-35(34(27)39-33)38-31-15-7-3-11-25(31)26-12-4-8-16-32(26)38/h1-21H
- InChI Key： RMIDDLPJBWTJMZ-UHFFFAOYSA-N
- SMILES： S1C2C=CC(=CC=2C2C=CN=C(C1=2)N1C2C=CC=CC=2C2=CC=CC=C12)N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 39
Rotatable Bond Count: 2
Complexity: 851
Topological Polar Surface Area: 51

1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB541123-1 g	1,6-Di(9H-carbazol-9-yl)[1]benzothieno[2,3-c]pyridine; .	1235872-83-9	1g	€781.30	2023-07-10
abcr	AB541123-250mg	1,6-Di(9H-carbazol-9-yl)[1]benzothieno[2,3-c]pyridine; .	1235872-83-9	250mg	€328.20	2025-04-21
abcr	AB541123-500mg	1,6-Di(9H-carbazol-9-yl)[1]benzothieno[2,3-c]pyridine; .	1235872-83-9	500mg	€464.80	2025-04-21
abcr	AB541123-1g	1,6-Di(9H-carbazol-9-yl)[1]benzothieno[2,3-c]pyridine; .	1235872-83-9	1g	€778.90	2025-04-21
abcr	AB541123-250 mg	1,6-Di(9H-carbazol-9-yl)[1]benzothieno[2,3-c]pyridine; .	1235872-83-9	250MG	€325.90	2023-07-10
abcr	AB541123-500 mg	1,6-Di(9H-carbazol-9-yl)[1]benzothieno[2,3-c]pyridine; .	1235872-83-9	500MG	€463.90	2023-07-10

1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine Related Literature

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Additional information on 1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine

Comprehensive Analysis of 1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine (CAS 1235872-83-9): Properties, Applications, and Future Trends

The compound 1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine (CAS 1235872-83-9) is a highly specialized organic molecule that has garnered significant attention in the fields of organic electronics, photovoltaic materials, and advanced optoelectronics. Its unique molecular structure, combining carbazole and benzothienopyridine moieties, endows it with exceptional charge transport properties and luminescent efficiency, making it a promising candidate for next-generation OLEDs (Organic Light-Emitting Diodes) and solar cell technologies.

Recent advancements in sustainable energy solutions and flexible electronics have driven researchers to explore novel materials like 1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine. Its high thermal stability and tunable electronic properties align perfectly with the growing demand for energy-efficient devices. For instance, its application in perovskite solar cells has shown remarkable improvements in power conversion efficiency, addressing one of the most searched topics in renewable energy research.

From a synthetic chemistry perspective, the preparation of CAS 1235872-83-9 involves sophisticated cross-coupling reactions and catalysis techniques, which are frequently discussed in academic forums and patent literature. The compound’s solubility in common organic solvents like toluene and chloroform further enhances its practicality for solution-processed device fabrication, a key focus area for printed electronics manufacturers.

In the context of AI-driven material discovery, 1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine exemplifies how computational modeling can predict structure-property relationships. Researchers often query databases for molecular descriptors and HOMO-LUMO gaps of such compounds, underscoring its relevance in high-throughput screening workflows. Its electroluminescent performance also positions it as a contender for quantum dot displays, a trending topic in consumer electronics.

Environmental considerations are another critical aspect. The compound’s potential for low-toxicity applications and compatibility with green chemistry principles aligns with global initiatives like the European Green Deal. This resonates with search trends around eco-friendly materials and circular economy strategies in material science.

Looking ahead, the integration of CAS 1235872-83-9 into wearable technology and bio-sensing platforms could unlock new frontiers. Its biocompatibility (pending further studies) and mechanical flexibility make it a subject of interest for healthcare IoT innovations. As industries pivot toward smart materials, this compound’s versatility ensures its place in cutting-edge research pipelines.

In summary, 1,6-Di(9H-carbazol-9-yl)[1]-benzothieno[2,3-c]pyridine (CAS 1235872-83-9) represents a convergence of molecular engineering, sustainability, and high-tech applications. Its multifaceted utility across optoelectronics, energy storage, and emerging technologies underscores its importance in both academic and industrial settings, answering pressing queries in today’s material science landscape.